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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ammonium thiosulfate leaching of gold. The information is presented in a question-and-

answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Understanding Passivation
Q1: What is passivation in the context of gold leaching with ammonium thiosulfate?

A1: Passivation refers to the formation of a non-reactive layer on the gold surface that inhibits

its dissolution. During ammonium thiosulfate leaching, by-products of the chemical reactions

can adsorb onto the gold, effectively blocking the leaching agent (lixiviant) from reaching the

metal surface and stopping the leaching process.[1][2]

Q2: What are the primary causes of gold passivation in this system?

A2: The primary causes of passivation are the decomposition products of thiosulfate. These

can include elemental sulfur, polythionates, and in the presence of copper, copper sulfide

species.[1][3] These species form a film on the gold surface, hindering further leaching.[1] The
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presence of certain sulfide minerals in the ore can also catalyze the decomposition of

thiosulfate and contribute to passivation.

Q3: How can I visually identify if my gold sample is passivated?

A3: A visual indication of passivation is a darkening or change in color of the gold surface. This

discoloration is often due to the formation of a thin film of sulfidic compounds.

Troubleshooting Poor Gold Extraction
Q4: My gold extraction has suddenly stopped or is extremely slow. What are the likely causes?

A4: This is a classic sign of passivation. The most likely causes are:

Incorrect Reagent Concentrations: An imbalance in the concentrations of ammonium
thiosulfate, ammonia, and copper can lead to the formation of passivating layers. High

concentrations of thiosulfate and copper can sometimes be detrimental.

Thiosulfate Decomposition: Thiosulfate is unstable and can decompose, especially in the

presence of certain minerals or at elevated temperatures, leading to the formation of

passivating species like elemental sulfur.

Low Ammonia Concentration: Insufficient ammonia can fail to stabilize the copper(II) ions,

leading to side reactions that consume thiosulfate and produce passivating agents.

pH Out of Optimal Range: The pH of the leaching solution is critical. A pH between 9 and 10

is generally preferred to ensure ammonia is present in a form that can complex with copper.

Q5: How do I optimize the concentrations of thiosulfate, ammonia, and copper to prevent

passivation?

A5: The optimal concentrations can vary depending on the specific ore being treated. However,

some general guidelines are:

Ammonia to Thiosulfate Ratio: Maintaining a suitable ratio of ammonia to thiosulfate is

crucial. A common starting point is a molar ratio of ammonia to thiosulfate between 2:1 and

4:1.
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Copper Concentration: Copper ions act as a catalyst, but excessive concentrations can lead

to increased thiosulfate consumption and passivation. A typical range for copper sulfate

concentration is 0.05 M to 0.1 M.

Thiosulfate Concentration: Higher thiosulfate concentrations do not always lead to better

results and can even hinder gold dissolution. A concentration of around 0.5 M ammonium
thiosulfate is often a good starting point.

Q6: Can additives be used to prevent passivation and improve gold extraction?

A6: Yes, certain additives can enhance gold recovery and reduce reagent consumption. For

instance, ammonium dihydrogen phosphate (ADP) has been shown to increase gold extraction

while reducing copper dissolution and thiosulfate consumption. Other chelating agents like

diethylenetriamine (DETA) can help stabilize copper ions and prevent their unwanted

precipitation.

Experimental Conditions
Q7: What is the optimal pH for ammonium thiosulfate gold leaching?

A7: The optimal pH is generally in the alkaline range, typically between 9 and 10. This pH

range helps to maintain the stability of the copper-ammonia complex, which is essential for the

leaching process.

Q8: What is the effect of temperature on the leaching process?

A8: Increasing the temperature can increase the rate of gold dissolution. However, excessively

high temperatures can also accelerate the decomposition of thiosulfate, leading to passivation

and increased reagent consumption. A temperature range of 40°C to 60°C is often a good

compromise.

Q9: How does the solid-to-liquid ratio affect gold extraction?

A9: A lower pulp density (a higher liquid-to-solid ratio) generally leads to a higher gold leaching

efficiency. For example, a solid-to-liquid ratio of 1:5 (or 20% solids) is a common starting point.

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize quantitative data from various studies on the impact of different

parameters on gold extraction.

Table 1: Effect of Reagent Concentration on Gold Extraction

Ammonium
Thiosulfate
(M)

Ammonia
(M)

Copper
Sulfate (M)

Gold
Extraction
(%)

Leaching
Time (h)

Reference

0.5 1.0 0.1 87 2

0.5 0.05 0.1 <20 1

0.5 - 0.05 >99 2

0.1 1.0 -

Decreases

with

increasing

thiosulfate

5

0.5 1.0 0.001
Varies with

ore type
5

Table 2: Effect of pH and Temperature on Gold Extraction

pH
Temperature
(°C)

Gold
Extraction (%)

Leaching Time
(h)

Reference

7.0 60 ~65 4

9.5 60 >99 4

12 25 87 2

- 40
Increases with

temperature
-

>11.4 30
Optimum

condition
-
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Table 3: Effect of Additives on Gold Extraction and Thiosulfate Consumption

Additive (0.1 M) Gold Extraction (%)
Thiosulfate
Consumption (M)

Reference

None 88 0.37

Ammonium

Dihydrogen

Phosphate (ADP)

91 0.28

Experimental Protocols
Protocol 1: General Gold Leaching Experiment
This protocol provides a general procedure for a batch leaching experiment.

Preparation of Leaching Solution:

Prepare a solution with the desired concentrations of ammonium thiosulfate, ammonia,

and copper sulfate in distilled water. A typical starting solution could be 0.5 M (NH₄)₂S₂O₃,

1.0 M NH₃, and 0.1 M CuSO₄.

Experimental Setup:

Use a glass reactor placed in a heating mantle to control the temperature.

Employ a mechanical stirrer to ensure the pulp is well-mixed (e.g., 350-400 rpm).

Insert a pH meter to monitor and adjust the pH of the solution.

Leaching Process:

Once the leaching solution reaches the desired temperature (e.g., 25°C or 60°C), add the

gold-bearing ore to achieve the desired solid-to-liquid ratio (e.g., 10% solids).

Start the mechanical stirrer.
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Maintain the pH at the desired level (e.g., 9.5 or 12) by adding a suitable pH modifier like

NaOH.

Take samples of the solution at regular time intervals (e.g., 1, 2, 4, 6 hours).

Sample Analysis:

Filter the collected samples to separate the solution from the solids.

Analyze the concentration of gold in the solution using a suitable analytical technique such

as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma Mass

Spectrometry (ICP-MS).

Data Calculation:

Calculate the gold extraction percentage based on the initial gold content of the ore and

the amount of gold dissolved in the solution.

Protocol 2: Investigating the Effect of an Additive (e.g.,
ADP)
This protocol is designed to evaluate the impact of an additive on the leaching process.

Follow Protocol 1 for the preparation of the leaching solution and experimental setup.

Parallel Experiments:

Run a control experiment without any additive.

Run a parallel experiment under the exact same conditions but with the addition of the

desired concentration of the additive (e.g., 0.1 M ADP) to the leaching solution.

Monitoring and Analysis:

In both experiments, collect solution samples at the same time intervals.

In addition to analyzing the gold concentration, also measure the concentration of

thiosulfate in the solution at the beginning and end of the experiment to determine the
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thiosulfate consumption. Ion chromatography is a suitable technique for this.

Comparison:

Compare the gold extraction percentages and thiosulfate consumption between the

control experiment and the experiment with the additive to determine its effectiveness.

Visualizations
Below are diagrams illustrating key concepts in the gold leaching process.
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Caption: Mechanism of gold surface passivation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1232673?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low Gold Extraction

Check Reagent Concentrations
(Thiosulfate, NH₃, Cu²⁺)

Measure and Adjust pH
(Optimal: 9-10)

Verify Temperature
(Optimal: 40-60°C)

Consider Additives
(e.g., ADP)

Re-run Experiment with
Optimized Parameters

Click to download full resolution via product page

Caption: Troubleshooting workflow for low gold extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Overcoming Passivation in
Gold Leaching with Ammonium Thiosulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232673#overcoming-passivation-in-gold-leaching-
with-ammonium-thiosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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